Tuneable light-emitting carbon-dot/polymer flexible films prepared through one-pot synthesis†

Nanoscale Pub Date: 2016-01-06 DOI: 10.1039/C5NR08400H

Abstract

Development of efficient, inexpensive, and environmentally-friendly light emitters, particularly devices that produce white light, have drawn intense interest due to diverse applications in the lighting industry, photonics, solar energy, and others. We present a simple strategy for the fabrication of flexible transparent films exhibiting tuneable light emission through one-pot synthesis of polymer matrixes with embedded carbon dots assembled in situ. Importantly, different luminescence colours were produced simply by preparing C-dot/polymer films using carbon precursors that yielded C-dots exhibiting distinct fluorescence emission profiles. Furthermore, mixtures of C-dot precursors could be also employed for fabricating films exhibiting different colours. In particular, we successfully produced films emitting white light with attractive properties (i.e. “warm” white light with a high colour rendering index) – a highly sought after goal in optical technologies.

Graphical abstract: Tuneable light-emitting carbon-dot/polymer flexible films prepared through one-pot synthesis
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